methyl 2-(bromomethyl)-2-methylbutanoate
Overview
Description
Methyl 2-(bromomethyl)-2-methylbutanoate, also known as BMMB, is a brominated ester compound commonly used in scientific research. It is a colorless liquid with a boiling point of 166°C and a melting point of -79°C. BMMB is synthesized through a process known as the Williamson ether synthesis, which involves the reaction of an alkyl halide with an alkoxide ion in the presence of a base. This compound has a wide range of applications in scientific research and is often used in the study of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of methyl 2-(bromomethyl)-2-methylbutanoate is not fully understood. However, it is believed that the compound interacts with certain proteins in the body, which can result in the activation or inhibition of certain biochemical pathways. Additionally, this compound may bind to certain receptors in the body, which can result in the activation or inhibition of certain physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that this compound may interact with certain proteins and receptors in the body, resulting in the activation or inhibition of certain biochemical pathways and physiological processes. For example, this compound has been shown to interact with the enzyme cytochrome P450, which is involved in the metabolism of certain drugs. Additionally, this compound has been shown to interact with certain receptors in the brain, resulting in the activation or inhibition of certain neurotransmitter systems.
Advantages and Limitations for Lab Experiments
The main advantage of using methyl 2-(bromomethyl)-2-methylbutanoate in laboratory experiments is its ease of synthesis. This compound can be synthesized relatively quickly and easily, making it a convenient choice for laboratory experiments. Additionally, this compound is relatively stable and has a low toxicity, making it safe to use in laboratory experiments. However, this compound is not soluble in water, making it difficult to use in aqueous solutions. Additionally, the compound is not very soluble in organic solvents, making it difficult to use in certain experiments.
Future Directions
There are several potential future directions for the use of methyl 2-(bromomethyl)-2-methylbutanoate in scientific research. For example, this compound could be used to study the mechanism of action of certain drugs, as well as the metabolism of certain drugs. Additionally, this compound could be used to study the effects of environmental toxins on the body. Additionally, this compound could be used to study the effects of certain drugs on the brain, as well as the effects of certain drugs on the cardiovascular system. Finally, this compound could be used to study the effects of certain drugs on the immune system.
Synthesis Methods
The synthesis of methyl 2-(bromomethyl)-2-methylbutanoate is accomplished through the Williamson ether synthesis, which is a type of nucleophilic substitution reaction. This reaction involves the reaction of an alkyl halide with an alkoxide ion in the presence of a base. The alkyl halide used in this reaction is bromomethylmethylbutanoate, while the alkoxide ion is methylbutanoate. The base used is typically either sodium hydroxide or potassium hydroxide. The reaction is carried out at room temperature and the product is a colorless liquid.
Scientific Research Applications
Methyl 2-(bromomethyl)-2-methylbutanoate is used in a variety of scientific research applications, including the study of biochemical and physiological effects. It is often used in the study of the effects of drugs on the body, as well as the study of enzyme kinetics and protein-ligand interactions. This compound can also be used to study the effects of environmental toxins on the body. Additionally, this compound is used in the study of the mechanism of action of certain drugs, as well as the study of the metabolism of certain drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(bromomethyl)-2-methylbutanoate involves the reaction of 2-methylbutanoic acid with thionyl chloride to form 2-chloro-2-methylbutanoic acid, which is then reacted with methanol and sodium hydroxide to form methyl 2-chloro-2-methylbutanoate. This compound is then reacted with bromomethane in the presence of a base to form the final product, methyl 2-(bromomethyl)-2-methylbutanoate.", "Starting Materials": [ "2-methylbutanoic acid", "thionyl chloride", "methanol", "sodium hydroxide", "bromomethane", "base" ], "Reaction": [ "2-methylbutanoic acid is reacted with thionyl chloride to form 2-chloro-2-methylbutanoic acid.", "2-chloro-2-methylbutanoic acid is reacted with methanol and sodium hydroxide to form methyl 2-chloro-2-methylbutanoate.", "Methyl 2-chloro-2-methylbutanoate is reacted with bromomethane in the presence of a base to form methyl 2-(bromomethyl)-2-methylbutanoate." ] } | |
CAS RN |
2624135-11-9 |
Molecular Formula |
C7H13BrO2 |
Molecular Weight |
209.1 |
Purity |
95 |
Origin of Product |
United States |
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